CJB-090 dihydrochloride

• Molecular Formula: C26H30Cl4N4O
• Molecular Weight: 556.3 g/mol
• InChI: InChI=1S/C26H28Cl2N4O.2ClH/c27-22-6-5-8-24(25(22)28)32-18-16-31(17-19-32)15-4-3-14-30-26(33)21-11-9-20(10-12-21)23-7-1-2-13-29-23;;/h1-2,5-13H,3-4,14-19H2,(H,30,33);2*1H
• InChIKey: HDMLWYKMUWYUEK-UHFFFAOYSA-N

CJB-090 Dihydrochloride Overview

CJB-090 dihydrochloride (CAS 595584-40-0) is a synthetic, brain-penetrant, high-affinity partial agonist at the dopamine D3 receptor (D3R) belonging to the 2-pyridylphenyl amide chemotype [1]. It was originally developed as a pharmacological probe within a broader series of D3R-selective ligands designed to elucidate the role of D3 receptors in substance abuse disorders [2]. The compound is supplied as a hydrochloride salt (≥98% purity by HPLC), exhibits a molecular weight of 556.3 g/mol, and is soluble in water (≥18 mg/mL), facilitating intravenous and intraperitoneal administration in preclinical models .

⏺ Dopamine D3 receptor (D3R) partial agonist for substance abuse behavioral pharmacology

⏺ Brain-penetrant probe with reported CNS target engagement in rodent and nonhuman primate models

⏺ Water-soluble hydrochloride salt suitable for systemic (i.v./i.m.) administration in preclinical studies

• [1] Newman AH, Cao J, Bennett CJ, Robarge MJ, Freeman RA, Luedtke RR. N-{4-[4-(2,3-Dichlorophenyl)piperazin-1-yl]butyl, butenyl and butynyl}arylcarboxamides as novel dopamine D3 receptor antagonists. Bioorg Med Chem Lett. 2003;13(13):2179-2183. View Source
• [2] Newman AH, Grundt P, Nader MA. Dopamine D3 receptor partial agonists and antagonists as potential drug abuse therapeutic agents. J Med Chem. 2005;48(11):3663-3679. View Source

CJB-090 Generic Substitution Unsupported

Interchanging CJB-090 with other commercially available D3R-preferring compounds such as NGB 2904, BP 897, SB-277011A, or PG01037 without considering functional selectivity, species-specific D3/D2 affinity ratios, and divergent in vivo efficacy profiles introduces substantial experimental risk. These agents span three distinct functional classes—antagonists (NGB 2904, SB-277011A, PG01037) versus partial agonists (CJB-090, BP 897)—and exhibit marked differences in D3 versus D2 binding selectivity, brain penetration kinetics, and efficacy in attenuating psychostimulant-maintained behaviors that are not predictable from Ki values alone [1]. Even within the partial agonist class, CJB-090 demonstrates unique in vivo characteristics including the absence of cocaine-like discriminative stimulus effects and a dissociation between attenuation of discriminative stimulus effects and cocaine self-administration that distinguish it from BP 897 [2].

D3R ligands NGB 2904, SB-277011A, PG01037, and BP 897 span partial agonist and antagonist functional classes; direct substitution without functional selectivity review may shift behavioral endpoint outcomes.

Species-specific D3/D2 affinity ratios and divergent in vivo efficacy profiles are not predictable from binding Ki alone; class-level selectivity context may not transfer across experimental models.

CJB-090 exhibits a unique dissociation between attenuation of cocaine discriminative stimulus and self-administration effects; this endpoint pattern may not replicate with other D3R-preferring compounds, even within the partial agonist class.

• [1] Heidbreder CA, Newman AH. Current perspectives on selective dopamine D3 receptor antagonists as pharmacotherapeutics for addictions and related disorders. Ann N Y Acad Sci. 2010;1187:4-34. View Source
• [2] Achat-Mendes C, Platt DM, Newman AH, Spealman RD. The dopamine D3 receptor partial agonist CJB 090 inhibits the discriminative stimulus but not the reinforcing or priming effects of cocaine in squirrel monkeys. Psychopharmacology (Berl). 2009;206(1):73-84. View Source

CJB-090 vs D3R Comparator Evidence

D3 Receptor Binding Affinity

CJB-090 binds to the human dopamine D3 receptor with a Ki of 0.6 nM, representing a 2.3-fold higher affinity than the widely used D3 antagonist NGB 2904 (Ki = 1.4 nM) and an approximately 18-fold higher affinity than SB-277011A (Ki = 10.7–11.2 nM) . Compared with the partial agonist BP 897 (Ki = 0.92 nM), CJB-090 shows a 1.5-fold affinity advantage [1]. Only the full antagonist PG01037 (Ki = 0.7 nM) approaches comparable sub-nanomolar affinity, though its functional profile differs categorically .

D3 Binding Affinity

Cross-study comparable

Ki = 0.6 nM (human D3R)

2.3-fold higher affinity than NGB 2904 (Ki 1.4 nM); 18-fold higher than SB-277011A; comparable to PG01037 (0.7 nM)

Supports target-engagement assay design at low concentrations

HEK-293 cells, [125I]IABN radioligand

Evidence Dimension	D3 receptor binding affinity (Ki)
Target Compound Data	Ki = 0.6 nM (human D3R)
Comparator Or Baseline	NGB 2904 Ki = 1.4 nM; SB-277011A Ki = 10.7–11.2 nM; BP 897 Ki = 0.92 nM; PG01037 Ki = 0.7 nM
Quantified Difference	2.3-fold higher affinity than NGB 2904; ~18-fold higher than SB-277011A; 1.5-fold higher than BP 897; comparable to PG01037
Conditions	Competitive radioligand binding using [125I]IABN at human D3 receptors expressed in HEK-293 cells

Why This Matters

Higher target affinity at lower dosing may reduce off-target engagement, a key parameter for in vivo behavioral pharmacology studies requiring D3R specificity.

• [1] Pilla M, Perachon S, Sautel F, et al. Selective inhibition of cocaine-seeking behaviour by a partial dopamine D3 receptor agonist. Nature. 1999;400(6742):371-375. (BP 897 Ki = 0.92 nM). View Source

D3 vs. D2 Receptor Selectivity

CJB-090 displays 97-fold selectivity for D3 over D2 receptors, placing it between the partial agonist BP 897 (70-fold selective) and the antagonist PG01037 (133-fold selective) . This selectivity is notably lower than the wide D3/D2 window of NGB 2904 (~155-fold; D2 Ki = 217 nM / D3 Ki = 1.4 nM) but higher than that of SB-277011A (80–100-fold) . The intermediate selectivity window may confer a distinct in vivo pharmacological signature, as extremely high D3/D2 ratios can paradoxically limit efficacy by reducing functional interactions at D2-D3 heteromers expressed in striatal circuits relevant to addiction [1].

D3/D2 Selectivity

Cross-study comparable

97-fold D3 over D2

Intermediate between BP 897 (70-fold) and PG01037 (133-fold); lower than NGB 2904 (~155-fold)

Supports D3 versus D2 pathway-response interpretation

Competitive binding at human cloned receptors

Evidence Dimension	D3 versus D2 receptor binding selectivity (fold difference)
Target Compound Data	97-fold selective (D3 Ki 0.6 nM / D2 Ki 58.2 nM)
Comparator Or Baseline	BP 897: 70-fold; NGB 2904: ~155-fold (217/1.4); PG01037: 133-fold; SB-277011A: 80–100-fold
Quantified Difference	39% greater selectivity than BP 897; 37% lower than NGB 2904; 27% lower than PG01037
Conditions	Competitive radioligand binding at human cloned D2 and D3 receptors

Why This Matters

D3/D2 selectivity ratio directly impacts the interpretability of behavioral pharmacology experiments; excessive D2 antagonism confounds attribution of effects to D3 mechanisms.

• [1] Maggio R, Millan MJ. Dopamine D2-D3 receptor heteromers: pharmacological properties and therapeutic significance. Curr Opin Pharmacol. 2010;10(1):100-107. View Source

Cocaine Discrimination in Rhesus Monkeys

In a direct head-to-head comparison in rhesus monkeys (n=3), CJB-090 (0.03–3.0 mg/kg i.m.) but not NGB 2904 shifted the cocaine dose-response curve rightward in a cocaine-vs-saline drug discrimination paradigm, indicating attenuation of the interoceptive cue of cocaine [1]. Neither compound substituted for cocaine when administered alone, confirming absence of cocaine-like discriminative stimulus effects. In a second-order reinforcement schedule, CJB-090 (0.3–3.0 mg/kg i.v., 5 consecutive days) significantly decreased both cocaine-maintained (0.1 mg/kg/injection) and food-maintained (1.0-g pellets) responding, whereas NGB 2904 (1.0–5.6 mg/kg i.v.) was ineffective on either reinforcer across all doses tested [1].

Cocaine Discrimination (Rhesus)

Head-to-head

CJB-090 shifted cocaine dose-response curve rightward; NGB 2904 did not.

Neither substituted for cocaine. CJB-090 reduced cocaine- and food-maintained responding; NGB 2904 was inactive.

Distinct behavioral endpoint profile supports D3R attribution

Rhesus monkeys, n=3; i.m. and i.v. routes

Evidence Dimension	Cocaine discriminative stimulus attenuation and cocaine self-administration reduction in rhesus monkeys
Target Compound Data	CJB-090: Rightward shift of cocaine dose-response curve (discrimination); decreased responding for cocaine and food (self-administration)
Comparator Or Baseline	NGB 2904: No attenuation of cocaine discrimination; no decrease in cocaine- or food-maintained responding
Quantified Difference	Qualitative categorical difference: active versus inactive in both behavioral endpoints under identical experimental conditions
Conditions	Rhesus monkeys; drug discrimination (cocaine 0.3 mg/kg training dose); second-order FI FR schedule of reinforcement; i.m. and i.v. administration

Why This Matters

This is the only published direct head-to-head comparison in nonhuman primates; procurement of an inactive comparator (NGB 2904) in the same study context would confound replication of established D3R behavioral pharmacology.

• [1] Martelle JL, Claytor R, Ross JT, Reboussin BA, Newman AH, Nader MA. Effects of two novel D3-selective compounds, NGB 2904 and CJB 090, on the reinforcing and discriminative stimulus effects of cocaine in rhesus monkeys. J Pharmacol Exp Ther. 2007;321(2):573-582. View Source

Extended-Access Methamphetamine Self-Administration

In rats with extended (6 h/day) methamphetamine access (LgA), the D3 partial agonist CJB-090 (1–10 mg/kg i.v.) selectively reduced fixed-ratio 1 (FR1) methamphetamine self-administration at the highest dose (10 mg/kg), whereas the D3 full antagonist PG01037 (8–32 mg/kg s.c.) produced no effect at any dose tested on the FR1 schedule in either LgA or short-access (ShA) groups [1]. Under a progressive-ratio (PR) schedule, CJB-090 reduced breakpoints in LgA rats at doses of 5 and 10 mg/kg, with significant reduction in ShA rats at 10 mg/kg. PG01037 reduced PR responding only at the highest dose of 32 mg/kg and exclusively in LgA rats, with no effect in ShA animals [1].

Methamphetamine Self-Administration

Head-to-head

CJB-090 reduced FR1 and PR breakpoints in extended-access rats; PG01037 had no FR1 effect and required 3.2–6.4-fold higher dose on PR.

Supports dose-response interpretation in excessive intake models

Rats, 6 h/day LgA, i.v. methamphetamine

Evidence Dimension	Methamphetamine self-administration reduction under FR1 and PR schedules in extended-access rats
Target Compound Data	CJB-090: FR1 reduction at 10 mg/kg (LgA); PR breakpoint reduction at 5 and 10 mg/kg (LgA) and 10 mg/kg (ShA)
Comparator Or Baseline	PG01037: No FR1 effect at any dose (8–32 mg/kg); PR breakpoint reduction only at 32 mg/kg (LgA only, not ShA)
Quantified Difference	CJB-090 active at ≥6.4-fold lower dose on PR; active on FR1 where PG01037 is inactive at all tested doses
Conditions	Rats; methamphetamine 0.05 mg/kg/injection i.v.; FR1 and PR schedules; long-access (6 h/day) and short-access (1 h, 2–3 days/week) groups

Why This Matters

For researchers modeling excessive drug intake, CJB-090 provides efficacy at pharmacologically tractable doses where the commonly used antagonist PG01037 is either ineffective (FR1) or requires near-solubility-limit doses (PR).

• [1] Orio L, Wee S, Newman AH, Pulvirenti L, Koob GF. The dopamine D3 receptor partial agonist CJB090 and antagonist PG01037 decrease progressive ratio responding for methamphetamine in rats with extended-access. Addict Biol. 2010;15(3):312-323. View Source

Brain Penetration and Pharmacokinetics

In a comparative rat PK study of four D3R-selective compounds (NGB 2904, JJC 4-077, CJB 090, and PG 01037) administered intravenously at 10 mg/kg, CJB-090 achieved a brain-to-plasma ratio of 11.81, the highest among the four tested agents (range: 2.93–11.81) [1]. The elimination half-life for CJB-090 was reported as >10 h in the squirrel monkey study context, exceeding the half-life of cocaine (~0.5 h) and methamphetamine (~11 h) themselves [2]. All four compounds exhibited moderate half-lives (1.49–3.27 h) and large volumes of distribution (5.95–14.19 L/kg) in rats, but brain exposure levels of NGB 2904 and PG 01037 were significantly reduced after intraperitoneal compared to intravenous administration, a route-dependent limitation not reported for CJB-090 [1].

Brain Penetration & PK

Cross-study comparable

Brain-to-plasma ratio 11.81 (rat); t1/2 >10 h (squirrel monkey)

Highest among four tested D3R compounds; NGB 2904 and PG01037 brain exposure reduced after i.p. vs i.v.

Reported high brain-to-plasma ratio supports CNS exposure-model design

10 mg/kg i.v., Sprague-Dawley rats, LC-MS/MS

Evidence Dimension	Brain-to-plasma concentration ratio and elimination half-life
Target Compound Data	Brain-to-plasma ratio = 11.81 (rat); t1/2 >10 h (squirrel monkey)
Comparator Or Baseline	NGB 2904, JJC 4-077, PG 01037: brain-to-plasma ratios of 2.93–11.81 range; PG01037 subject to i.p. bioavailability reduction
Quantified Difference	CJB-090 brain-to-plasma ratio at upper boundary of class (11.81); NGB 2904 and PG 01037 brain exposure reduced after i.p. versus i.v. administration
Conditions	Male Sprague-Dawley rats; 10 mg/kg i.v. bolus; brain and plasma collected at multiple time points; LC-MS/MS quantification

Why This Matters

Superior brain penetration supports lower peripheral dosing requirements and reduces confounding peripheral D3R-mediated effects, a critical factor for CNS-targeted behavioral pharmacology studies.

• [1] Mason CW, Hassan HE, Kim KP, Cao J, Grundt P, Newman AH, Eddington ND. Characterization of the transport, metabolism, and pharmacokinetics of the dopamine D3 receptor-selective fluorenyl- and 2-pyridylphenyl amides developed for treatment of psychostimulant abuse. J Pharmacol Exp Ther. 2010;333(3):854-864. View Source
• [2] Achat-Mendes C, Platt DM, Newman AH, Spealman RD. The dopamine D3 receptor partial agonist CJB 090 inhibits the discriminative stimulus but not the reinforcing or priming effects of cocaine in squirrel monkeys. Psychopharmacology (Berl). 2009;206(1):73-84. (t1/2 >10 h cited). View Source

D2-Mediated Unconditioned Behaviors

In quantitative observational studies of unconditioned behaviors in squirrel monkeys, CJB-090 did not induce catalepsy (a hallmark of D2/3 antagonist activity) or scratching/biting (species-typical effects of D2/3 agonists) at any dose tested, including doses that significantly attenuated cocaine's discriminative stimulus effects [1]. This contrasts with nonselective D2-like ligands that produce dose-limiting motor side effects in the same models. CJB-090 also failed to attenuate the discriminative stimulus effects of the preferential D2 agonist sumanirole while attenuating those of the preferential D3 agonist PD 128907, confirming behavioral selectivity for D3- over D2-mediated effects [1]. In the Martelle et al. (2007) study, neither CJB-090 nor NGB 2904 induced catalepsy at doses tested in rhesus monkeys [2].

D2-Mediated Motor Effects

Supporting evidence

No catalepsy, scratching, or biting at behaviorally active doses in squirrel monkeys; also absent in rhesus monkeys.

Selective attenuation of D3 agonist cue without affecting D2 agonist cue; contrasts with nonselective D2/3 ligands.

Supports D3R-specific behavioral interpretation without D2 motor confounds

Quantitative behavioral observation in two NHP species

Evidence Dimension	Induction of D2/3-mediated unconditioned behaviors (catalepsy, scratching, biting)
Target Compound Data	CJB-090: No catalepsy, scratching, or biting at any dose tested
Comparator Or Baseline	Nonselective D2/3 ligands: dose-dependent catalepsy and stereotypy; NGB 2904: also no catalepsy (class-level observation)
Quantified Difference	Qualitative absence of D2-mediated motor side effects for CJB-090 at behaviorally active doses
Conditions	Squirrel monkey quantitative behavioral observation; rhesus monkey quinpirole-induced yawning blockade; drug discrimination with PD 128907 and sumanirole

Why This Matters

Absence of D2-mediated motor effects at efficacy doses is a prerequisite for unambiguous interpretation of D3R-mediated behavioral pharmacology, particularly in operant procedures where motor impairment can masquerade as reinforcement attenuation.

• [1] Achat-Mendes C, Platt DM, Newman AH, Spealman RD. The dopamine D3 receptor partial agonist CJB 090 inhibits the discriminative stimulus but not the reinforcing or priming effects of cocaine in squirrel monkeys. Psychopharmacology (Berl). 2009;206(1):73-84. View Source
• [2] Martelle JL, Claytor R, Ross JT, Reboussin BA, Newman AH, Nader MA. Effects of two novel D3-selective compounds, NGB 2904 and CJB 090, on the reinforcing and discriminative stimulus effects of cocaine in rhesus monkeys. J Pharmacol Exp Ther. 2007;321(2):573-582. View Source

CJB-090 Application Scenarios

Cocaine Cue Reactivity and Relapse Models

In studies where the goal is to isolate D3R-mediated attenuation of cocaine-associated interoceptive cues without introducing cocaine-like discriminative stimulus properties, CJB-090 is the most thoroughly characterized tool compound. Both rhesus monkey and squirrel monkey drug discrimination experiments confirm that CJB-090 attenuates cocaine's discriminative stimulus effects while itself failing to substitute for cocaine at any dose (0.03–3.0 mg/kg) [1]. This profile contrasts with full D3 agonists and nonselective D2/3 agonists that produce partial cocaine-like cues, confounding data interpretation in cue-reactivity and reinstatement paradigms.

Progressive-Ratio Methamphetamine Self-Administration

For laboratories employing the extended-access methamphetamine self-administration model (6 h/day, LgA) with progressive-ratio breakpoint analysis, CJB-090 provides efficacy at doses of 5–10 mg/kg i.v., whereas the commonly used antagonist PG01037 is inactive at these doses on the FR1 schedule and requires a 3.2- to 6.4-fold higher dose (32 mg/kg) to achieve PR breakpoint reduction [1]. The dissociation between CJB-090 and PG01037 on the FR1 schedule in LgA rats provides a specific experimental tool for probing the role of D3R intrinsic activity (partial agonism vs. antagonism) in excessive drug-taking phenotypes.

D3R Ligand Profiling in Nonhuman Primates

CJB-090 is the only D3R partial agonist for which a direct head-to-head comparison with a D3R antagonist (NGB 2904) has been published in rhesus monkeys across both drug discrimination and second-order reinforcement schedules [1]. For primate research groups requiring a validated positive control that demonstrates consistent efficacy across species (rhesus and squirrel monkeys), CJB-090 represents the most cross-validated D3R probe available, with concordant findings of discriminative stimulus attenuation across two nonhuman primate species.

PK-PD Studies with Sustained Brain Exposure

With a brain-to-plasma ratio of 11.81 and an elimination half-life exceeding 10 hours in nonhuman primates, CJB-090 is suited for experimental designs that require sustained central D3R occupancy following systemic (i.v. or i.m.) administration [1]. Its favorable brain penetration profile supports experimental protocols with extended inter-session intervals and reduces the need for continuous intra-cerebroventricular infusion or pump-based delivery, simplifying surgical and logistical requirements relative to compounds with lower brain uptake or shorter half-lives such as NGB 2904.

Application

Selection Property

Validation Focus

Cocaine cue reactivity and reinstatement studies

D3R partial agonist with reported absence of cocaine-like discriminative stimulus effects

Discriminative stimulus attenuation without substitution across doses

Extended-access methamphetamine self-administration models

Partial agonist efficacy at moderate doses under progressive-ratio schedules

Dose-dependent breakpoint reduction without nonspecific motor effects

Nonhuman primate D3R behavioral pharmacology

Cross-species D3R probe with consistent discrimination attenuation reported in rhesus and squirrel monkeys

Replication of head-to-head comparator endpoint findings across species

CNS D3R occupancy and PK-PD studies

High brain-to-plasma ratio and extended half-life after systemic administration

Sustained central target engagement without continuous infusion

• [1] Martelle JL, Claytor R, Ross JT, Reboussin BA, Newman AH, Nader MA. Effects of two novel D3-selective compounds, NGB 2904 and CJB 090, on the reinforcing and discriminative stimulus effects of cocaine in rhesus monkeys. J Pharmacol Exp Ther. 2007;321(2):573-582. View Source